Hydron;nonanedioate
Hydron;nonanedioate
Azelaic Acid is a naturally occurring dicarboxylic acid produced by Malassezia furfur and found in whole grain cereals, rye, barley and animal products. Azelaic acid possesses antibacterial, keratolytic, comedolytic, and anti-oxidant activity. Azelaic acid is bactericidal against Proprionibacterium acnes and Staphylococcus epidermidis due to its inhibitory effect on the synthesis of microbial cellular proteins. Azelaic acid exerts its keratolytic and comedolytic effects by reducing the thickness of the stratum corneum and decreasing the number of keratohyalin granules by reducing the amount and distribution of filaggrin in epidermal layers. Azelaic acid also possesses a direct anti-inflammatory effect due to its scavenger activity of free oxygen radical. This drug is used topically to reduce inflammation associated with acne and rosacea.
Azelaic acid, also known as azelex or finacea, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Azelaic acid is a drug which is used for the topical treatment of mild-to-moderate inflammatory acne vulgaris. Azelaic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Azelaic acid has been found in human prostate and skin tissues, and has also been detected in most biofluids, including blood, breast milk, saliva, and feces. Within the cell, azelaic acid is primarily located in the cytoplasm and adiposome. Azelaic acid is also a parent compound for other transformation products, including but not limited to, 1-O-hexadecyl-2-(8-carboxyoctanoyl)-sn-glycero-3-phosphocholine, 1-palmitoyl-2-azelaoyl-sn-glycero-3-phosphocholine, and 1-azelaoyl-sn-glycero-3-phosphocholine. Azelaic acid is a potentially toxic compound.
Azelaic acid is a saturated dicarboxylic acid found naturally in wheat, rye, and barley. It is also produced by Malassezia furfur, also known as Pityrosporum ovale, which is a species of fungus that is normally found on human skin. Azelaic acid is effective against a number of skin conditions, such as mild to moderate acne, when applied topically in a cream formulation of 20%. It works in part by stopping the growth of skin bacteria that cause acne, and by keeping skin pores clear. Azelaic acid's antimicrobial action may be attributable to inhibition of microbial cellular protein synthesis.
Azelaic acid, also known as azelex or finacea, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Azelaic acid is a drug which is used for the topical treatment of mild-to-moderate inflammatory acne vulgaris. Azelaic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Azelaic acid has been found in human prostate and skin tissues, and has also been detected in most biofluids, including blood, breast milk, saliva, and feces. Within the cell, azelaic acid is primarily located in the cytoplasm and adiposome. Azelaic acid is also a parent compound for other transformation products, including but not limited to, 1-O-hexadecyl-2-(8-carboxyoctanoyl)-sn-glycero-3-phosphocholine, 1-palmitoyl-2-azelaoyl-sn-glycero-3-phosphocholine, and 1-azelaoyl-sn-glycero-3-phosphocholine. Azelaic acid is a potentially toxic compound.
Azelaic acid is a saturated dicarboxylic acid found naturally in wheat, rye, and barley. It is also produced by Malassezia furfur, also known as Pityrosporum ovale, which is a species of fungus that is normally found on human skin. Azelaic acid is effective against a number of skin conditions, such as mild to moderate acne, when applied topically in a cream formulation of 20%. It works in part by stopping the growth of skin bacteria that cause acne, and by keeping skin pores clear. Azelaic acid's antimicrobial action may be attributable to inhibition of microbial cellular protein synthesis.
Brand Name:
Vulcanchem
CAS No.:
123-99-9
VCID:
VC0000161
InChI:
InChI=1S/C9H16O4/c10-8(11)6-4-2-1-3-5-7-9(12)13/h1-7H2,(H,10,11)(H,12,13)
SMILES:
[H+].[H+].C(CCCC(=O)[O-])CCCC(=O)[O-]
Molecular Formula:
C9H16O4
Molecular Weight:
188.22 g/mol
Hydron;nonanedioate
CAS No.: 123-99-9
APIs
VCID: VC0000161
Molecular Formula: C9H16O4
Molecular Weight: 188.22 g/mol
CAS No. | 123-99-9 |
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Product Name | Hydron;nonanedioate |
Molecular Formula | C9H16O4 |
Molecular Weight | 188.22 g/mol |
IUPAC Name | hydron;nonanedioate |
Standard InChI | InChI=1S/C9H16O4/c10-8(11)6-4-2-1-3-5-7-9(12)13/h1-7H2,(H,10,11)(H,12,13) |
Standard InChIKey | BDJRBEYXGGNYIS-UHFFFAOYSA-N |
SMILES | [H+].[H+].C(CCCC(=O)[O-])CCCC(=O)[O-] |
Canonical SMILES | [H+].[H+].C(CCCC(=O)[O-])CCCC(=O)[O-] |
Boiling Point | 286.5 °C at 1.00E+02 mm Hg 357.1 °C; 287 °C at 100 mm Hg |
Colorform | Monoclinic prismatic needles Yellowish to white crystalline powder Leaflets or needles |
Density | 1.225 g/cu cm at 25 °C |
Flash Point | 210 °C (closed cup) |
Melting Point | 106.5 °C 160.5 °C 106.5°C |
Physical Description | OtherSolid Solid |
Description | Azelaic Acid is a naturally occurring dicarboxylic acid produced by Malassezia furfur and found in whole grain cereals, rye, barley and animal products. Azelaic acid possesses antibacterial, keratolytic, comedolytic, and anti-oxidant activity. Azelaic acid is bactericidal against Proprionibacterium acnes and Staphylococcus epidermidis due to its inhibitory effect on the synthesis of microbial cellular proteins. Azelaic acid exerts its keratolytic and comedolytic effects by reducing the thickness of the stratum corneum and decreasing the number of keratohyalin granules by reducing the amount and distribution of filaggrin in epidermal layers. Azelaic acid also possesses a direct anti-inflammatory effect due to its scavenger activity of free oxygen radical. This drug is used topically to reduce inflammation associated with acne and rosacea. Azelaic acid, also known as azelex or finacea, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Azelaic acid is a drug which is used for the topical treatment of mild-to-moderate inflammatory acne vulgaris. Azelaic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Azelaic acid has been found in human prostate and skin tissues, and has also been detected in most biofluids, including blood, breast milk, saliva, and feces. Within the cell, azelaic acid is primarily located in the cytoplasm and adiposome. Azelaic acid is also a parent compound for other transformation products, including but not limited to, 1-O-hexadecyl-2-(8-carboxyoctanoyl)-sn-glycero-3-phosphocholine, 1-palmitoyl-2-azelaoyl-sn-glycero-3-phosphocholine, and 1-azelaoyl-sn-glycero-3-phosphocholine. Azelaic acid is a potentially toxic compound. Azelaic acid is a saturated dicarboxylic acid found naturally in wheat, rye, and barley. It is also produced by Malassezia furfur, also known as Pityrosporum ovale, which is a species of fungus that is normally found on human skin. Azelaic acid is effective against a number of skin conditions, such as mild to moderate acne, when applied topically in a cream formulation of 20%. It works in part by stopping the growth of skin bacteria that cause acne, and by keeping skin pores clear. Azelaic acid's antimicrobial action may be attributable to inhibition of microbial cellular protein synthesis. |
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Solubility | 2400 mg/L (at 20 °C) 0.01 M Slightly soluble in ethy ether, benzene, DMSO; soluble in ethanol Soluble in hot water, alcohol and organic solvents One liter of water dissolves 1.0 g at 1.0 °C; 2.4 g at 20 °C; 8.2 g at 50 °C; 22 g at 50 °C ... 1000 g ether dissolves 18.8 g at 11 °C and 26.8 g at 15 °C In water, 2.40X10+3 mg/L at 20 °C 2.4 mg/mL |
Synonyms | azelaic acid azelaic acid, dilithium salt azelaic acid, dipotassium salt azelaic acid, disodium salt azelaic acid, monosodium salt azelaic acid, potassium salt azelaic acid, sodium salt Azelex Finacea monosodium azelate nonanedioic acid skinoren |
Vapor Pressure | 1.07e-08 mmHg 1.07X10-8 mm Hg at 25 °C |
PubChem Compound | 19347555 |
Last Modified | Nov 11 2021 |
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